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Compound of Interest

Compound Name: 3-Methyl-1-pentanol

Cat. No.: B047404

An In-depth Technical Guide to the Safe Handling of 3-Methyl-1-pentanol

For researchers, scientists, and drug development professionals, a thorough understanding of
the safety protocols and handling precautions for all laboratory chemicals is paramount. This
guide provides a comprehensive overview of the safety data and handling procedures for 3-
Methyl-1-pentanol (CAS No: 589-35-5), a flammable liquid commonly used in fragrances and
as a chemical intermediate.[1]

Section 1: Chemical and Physical Properties

A clear understanding of the physical and chemical properties of a substance is the foundation
of its safe handling. The following table summarizes the key properties of 3-Methyl-1-
pentanol.
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Property Value Source
Molecular Formula C6H140 [2]
Molecular Weight 102.17 g/mol [2][3]
Appearance Colorless clear liquid [1114]
Boiling Point 151-152 °C (lit.) [1]
Flash Point 60 °C (140 °F) - closed cup

Density 0.823 g/mL at 25 °C (lit.) [1]

Refractive Index

n20/D 1.418 (lit.)

Vapor Density

>1 (vs air)

Section 2: Hazard Identification and Classification

3-Methyl-1-pentanol is classified as a flammable liquid and can cause skin, eye, and

respiratory irritation.[5][6] Ingestion may be harmful.[7]

Hazard Class Category Hazard Statement
o H226: Flammable liquid and
Flammable liquids 3
vapor
Skin irritation 2 H315: Causes skin irritation
o H319: Causes serious eye
Eye irritation 2A o
irritation
Specific target organ toxicity - ]
] ) H335: May cause respiratory
single exposure (Respiratory 3

system)

irritation

Signal Word: Warning

Section 3: Safe Handling and Storage Protocols
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Adherence to proper handling and storage protocols is critical to minimize risks associated with
3-Methyl-1-pentanol.

Personal Protective Equipment (PPE)

A risk assessment should always be conducted before handling this chemical to determine the
appropriate level of PPE.

Figure 1: Recommended Personal Protective Equipment for handling 3-Methyl-1-pentanol.

Engineering Controls

Work should be conducted in a well-ventilated area, preferably in a chemical fume hood.[8]
Facilities storing or utilizing this material should be equipped with an eyewash station and a
safety shower.[8] Use explosion-proof electrical, ventilating, and lighting equipment.[9][10]

Handling Procedures

o Keep away from heat, sparks, open flames, and hot surfaces. — No smoking.[6][8][9][10][11]

Keep the container tightly closed.[6][9][10]

Ground and bond container and receiving equipment to prevent static discharge.[6][8][9][10]

Use only non-sparking tools.[6][9][10]

Avoid contact with skin and eyes.[8]

Avoid breathing mist or vapor.[10]

Wash hands thoroughly after handling.[8][10]

Storage Conditions

o Store in a cool, dry, and well-ventilated place.[8][10]
o Keep the container tightly closed.[8][9][10]

o Store away from incompatible materials such as strong oxidizing agents.[9]
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» Containers that have been opened must be carefully resealed and kept upright to prevent
leakage.[7][12]

Section 4: Emergency Procedures

In the event of an emergency, follow these established protocols.

First Aid Measures

First Aid Action

Exposure Type

(-
C ot J
),
(= )

Click to download full resolution via product page

Figure 2: First aid procedures for exposure to 3-Methyl-1-pentanol.

General Advice: In all cases of exposure, seek medical attention if symptoms persist or
develop.[9]

Spill Response Protocol

A spill of 3-Methyl-1-pentanol should be treated as a flammable liquid spill.
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(Evacuate non-essential personneD

Remove all sources of ignition
(flames, sparks, hot surfaces)

Ensure adequate ventilation
(Wear appropriate PPE)

C:ontain the spill with inert absorbent materiaD

(e.g., sand, vermiculite)

and place in a suitable, closed container for disposal

l

[Clean the spill area with soap and wate)

[Collect absorbed material using non-sparking tools)

Dispose of waste in accordance with
local, regional, and national regulations

Click to download full resolution via product page

Figure 3: Step-by-step protocol for cleaning up a 3-Methyl-1-pentanol spill.
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Do not let the spilled chemical enter drains.[5][7]

Section 5: Fire-Fighting Measures

o Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical, or carbon dioxide.[7]
[13] For large fires, use water spray or fog; solid streams of water may be ineffective.[7]

o Specific Hazards: Flammable liquid and vapor.[8] Vapors are heavier than air and may travel
to a source of ignition and flash back.[9] Containers may explode when heated.[9]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[7][9]

Section 6: Toxicological Information

The toxicological properties of 3-Methyl-1-pentanol have not been fully investigated.[8]
However, it is known to cause irritation to the skin, eyes, and respiratory system.[6] Harmful if
swallowed.[7]

Exposure Route Effect

Inhalation May cause respiratory tract irritation.[7][8]
Skin Contact Causes skin irritation.[8]

Eye Contact Causes serious eye irritation.

) Harmful if swallowed. May cause
Ingestion . Ce
gastrointestinal irritation.[7][8]

There is no evidence to suggest that 3-methyl-1-pentanol is carcinogenic or genotoxic.[14]

Section 7: Disposal Considerations

Chemical waste generators must determine whether a discarded chemical is classified as a
hazardous waste.[9] Disposal must be in accordance with local, regional, and national
hazardous waste regulations.[9] Do not dispose of into drains or the environment.[5]
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This technical guide provides a summary of the key safety information for 3-Methyl-1-
pentanol. Always refer to the most current Safety Data Sheet (SDS) from the manufacturer
before use and ensure all personnel are trained on the appropriate handling and emergency
procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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